![molecular formula C19H21NO2 B4177367 N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide](/img/structure/B4177367.png)
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide
Overview
Description
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide, also known as DIPPA, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. DIPPA is a chiral compound that belongs to the class of amides and has a molecular formula of C21H23NO2.
Mechanism of Action
The mechanism of action of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. This compound has also been shown to inhibit the activity of certain ion channels in the body, which may contribute to its analgesic properties.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In particular, this compound has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. This compound has also been shown to inhibit the growth of certain cancer cells in vitro and in vivo. In addition, this compound has been found to have insecticidal and fungicidal activity against certain pests and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide is its versatility, as it has potential applications in various fields such as medicine, agriculture, and material science. In addition, this compound is relatively easy to synthesize and purify, making it readily available for research purposes.
One of the limitations of this compound is its potential toxicity, as it has been shown to have cytotoxic effects on certain cell lines at high concentrations. In addition, the mechanism of action of this compound is not fully understood, which may limit its potential applications in certain fields.
Future Directions
There are several future directions for research on N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide. In medicine, further studies are needed to determine the efficacy and safety of this compound as an anti-inflammatory and analgesic agent, as well as its potential use as an anticancer agent. In agriculture, further studies are needed to determine the efficacy and safety of this compound as a pesticide and herbicide. In material science, further studies are needed to determine the properties of this compound-based materials and their potential applications.
Scientific Research Applications
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide has been extensively studied for its potential applications in various fields. In medicine, this compound has been found to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation-related diseases. In addition, this compound has been shown to inhibit the growth of certain cancer cells, suggesting its potential use as an anticancer agent.
In agriculture, this compound has been found to have insecticidal and fungicidal properties, making it a potential candidate for the development of new pesticides and fungicides. This compound has also been shown to have herbicidal activity against certain weeds, making it a promising candidate for the development of new herbicides.
In material science, this compound has been found to have the ability to form self-assembled monolayers on gold surfaces, making it a promising candidate for the development of new materials with unique properties.
properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-phenylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c21-19(11-10-15-6-2-1-3-7-15)20-14-18-17-9-5-4-8-16(17)12-13-22-18/h1-9,18H,10-14H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTIAZEWHQOUCNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C2=CC=CC=C21)CNC(=O)CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24785843 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.